Cas no 93923-83-2 (1,2-Cyclohexanedicarboxylicacid, 1-[5-hydroxy-3-(hydroxymethyl)pentyl] ester)
93923-83-2 structure
Product Name:1,2-Cyclohexanedicarboxylicacid, 1-[5-hydroxy-3-(hydroxymethyl)pentyl] ester
CAS No:93923-83-2
MF:C14H24O6
MW:288.336765289307
CID:811144
PubChem ID:44145187
Update Time:2025-04-19
1,2-Cyclohexanedicarboxylicacid, 1-[5-hydroxy-3-(hydroxymethyl)pentyl] ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexanedicarboxylicacid, 1-[5-hydroxy-3-(hydroxymethyl)pentyl] ester
- [5-hydroxy-3-(hydroxymethyl)pentyl] hydrogen cyclohexane-1,2-dicarboxylate
- 2-[5-hydroxy-3-(hydroxymethyl)pentoxy]carbonylcyclohexane-1-carboxylic acid
- 93923-83-2
- DTXSID20917040
- EINECS 300-173-5
- 2-({[5-HYDROXY-3-(HYDROXYMETHYL)PENTYL]OXY}CARBONYL)CYCLOHEXANE-1-CARBOXYLIC ACID
- (5-Hydroxy-3-(hydroxymethyl)pentyl) hydrogen cyclohexane-1,2-dicarboxylate
- NS00064258
-
- Inchi: 1S/C14H24O6/c15-7-5-10(9-16)6-8-20-14(19)12-4-2-1-3-11(12)13(17)18/h10-12,15-16H,1-9H2,(H,17,18)
- InChI Key: QMAPLURXUAQAPQ-UHFFFAOYSA-N
- SMILES: O(CCC(CO)CCO)C(C1CCCCC1C(=O)O)=O
Computed Properties
- Exact Mass: 288.157
- Monoisotopic Mass: 288.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104A^2
- XLogP3: 0.8
Experimental Properties
- Density: 1.23
- Boiling Point: 494.9°Cat760mmHg
- Flash Point: 182.1°C
- Refractive Index: 1.517
1,2-Cyclohexanedicarboxylicacid, 1-[5-hydroxy-3-(hydroxymethyl)pentyl] ester Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
93923-83-2 (1,2-Cyclohexanedicarboxylicacid, 1-[5-hydroxy-3-(hydroxymethyl)pentyl] ester) Related Products
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- 7452-79-1(Ethyl 2-methylbutyrate)
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- 85-42-7(octahydro-2-benzofuran-1,3-dione)
- 14924-53-9(Ethyl cyclobutanecarboxylate)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
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